Cas no 1105224-17-6 (3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea)

• Product Name: 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea
• CAS No: 1105224-17-6
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 5947922
• PubChem ID: 44025318
• Update Time: 2025-10-21

3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea
• 1-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3-(2-methoxyphenyl)urea
• SR-01000912495-1
• F2392-1634
• 3-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-1-(2-methoxyphenyl)urea
• 1105224-17-6
• AKOS024646204
• SR-01000912495
• 1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3-(2-methoxyphenyl)urea

• Inchi： 1S/C16H21N3O2S/c1-19(2)14(12-8-9-22-11-12)10-17-16(20)18-13-6-4-5-7-15(13)21-3/h4-9,11,14H,10H2,1-3H3,(H2,17,18,20)
• InChI Key： UGFKVCWMVSSEPP-UHFFFAOYSA-N
• SMILES： N(CC(N(C)C)C1C=CSC=1)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 319.13544809g/mol
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea

Research Brief on 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea (CAS: 1105224-17-6)

The compound 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea (CAS: 1105224-17-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the unique structural features of 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea, which contribute to its pharmacological properties. The compound's urea moiety, combined with the thiophene and dimethylamino groups, suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on specific kinases implicated in cancer progression. The results demonstrated a dose-dependent inhibition of kinase activity, with an IC50 value in the low micromolar range. These findings suggest that 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea could serve as a promising lead compound for the development of novel anticancer agents.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The researchers utilized molecular docking simulations and in vitro assays to demonstrate its affinity for specific GPCR subtypes, which are known to play a role in neurological disorders. The study concluded that further optimization of the compound's structure could enhance its selectivity and efficacy.

The synthesis of 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea has also been a focus of recent research. A 2022 paper in Tetrahedron Letters described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is critical for facilitating future preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations.

In conclusion, 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(2-methoxyphenyl)urea represents a compound of significant interest in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable subject for continued investigation. Future research should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties for clinical development.